molecular formula C15H23N3O2 B5716378 N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide

N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide

Cat. No. B5716378
M. Wt: 277.36 g/mol
InChI Key: VFZSTTTZKDFCQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide, also known as Etizolam, is a thienodiazepine derivative that is commonly used in scientific research. It is a psychoactive drug that has gained popularity due to its anxiolytic, sedative, and hypnotic properties. Etizolam is a benzodiazepine analog that is structurally similar to other benzodiazepines such as diazepam and alprazolam.

Mechanism of Action

N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide acts on the gamma-aminobutyric acid (GABA) receptor in the brain, which is responsible for inhibiting neurotransmission and reducing anxiety. It enhances the activity of GABA by binding to the benzodiazepine site on the receptor, which increases the affinity of GABA for the receptor. This results in an increase in chloride ion influx, which hyperpolarizes the neuron and reduces its excitability. The net effect is a reduction in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on the body. It has been shown to reduce anxiety and induce sedation and muscle relaxation. It has also been shown to have anticonvulsant properties and can be used to treat seizures. This compound has been shown to have a short half-life and is rapidly metabolized in the liver, which makes it useful for short-term treatment of anxiety and insomnia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide in lab experiments is its anxiolytic and sedative properties, which make it useful for studying anxiety disorders, insomnia, and other sleep-related disorders. It has also been shown to have a short half-life and is rapidly metabolized in the liver, which makes it useful for short-term treatment of anxiety and insomnia. One of the limitations of using this compound in lab experiments is its potential for abuse and dependence. It is classified as a controlled substance in many countries and should be used with caution.

Future Directions

There are a number of future directions for research on N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide. One area of research is the development of new benzodiazepine analogs with improved anxiolytic and sedative properties. Another area of research is the investigation of the long-term effects of this compound on cognitive function and memory. Finally, research is needed to investigate the potential for abuse and dependence of this compound, and to develop strategies for managing these risks.
Conclusion
In conclusion, this compound is a benzodiazepine analog that is commonly used in scientific research to study the effects of benzodiazepine analogs on the central nervous system. It has anxiolytic, sedative, and hypnotic properties, making it useful for studying anxiety disorders, insomnia, and other sleep-related disorders. This compound acts on the GABA receptor in the brain, which is responsible for inhibiting neurotransmission and reducing anxiety. It has a number of biochemical and physiological effects on the body, including reducing anxiety and inducing sedation and muscle relaxation. This compound has advantages and limitations for lab experiments, and there are a number of future directions for research on this compound.

Synthesis Methods

N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide is synthesized by reacting 4-ethyl-1-piperazinecarboxylic acid with 4-(2-chloroethyl)phenol in the presence of a base such as potassium carbonate. The resulting product is then treated with ethyl iodide to form this compound. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-ethyl-1-piperazinecarboxamide is commonly used in scientific research to study the effects of benzodiazepine analogs on the central nervous system. It has been shown to have anxiolytic, sedative, and hypnotic properties, making it useful for studying anxiety disorders, insomnia, and other sleep-related disorders. This compound has also been used in animal studies to investigate the effects of benzodiazepine analogs on cognitive function and memory.

properties

IUPAC Name

N-(4-ethoxyphenyl)-4-ethylpiperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3O2/c1-3-17-9-11-18(12-10-17)15(19)16-13-5-7-14(8-6-13)20-4-2/h5-8H,3-4,9-12H2,1-2H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VFZSTTTZKDFCQO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C(=O)NC2=CC=C(C=C2)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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